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Compound of Interest

Compound Name: Lamivudine-15N2,13C

Cat. No.: B562819 Get Quote

CAS Number: 1217746-03-6

This technical guide provides an in-depth overview of Lamivudine-15N2,13C, a stable isotope-

labeled version of the antiretroviral drug Lamivudine. This document is intended for

researchers, scientists, and drug development professionals, offering comprehensive product

information, experimental applications, and relevant data summarized for clarity and ease of

use.

Product Information
Lamivudine-15N2,13C is a high-purity analytical standard essential for pharmacokinetic and

bioanalytical studies. The incorporation of two nitrogen-15 and one carbon-13 isotopes

provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based

quantification of Lamivudine in biological matrices.
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Property Value

Chemical Name
4-Amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-

oxathiolan-5-yl]-2(1H)-pyrimidinone-15N2,13C

Synonyms

(2R-cis)-4-Amino-1-[2-(hydroxymethyl)-1,3-

oxathiolan-5-yl]-2(1H)-pyrimidinone-15N2,13C;

3TC-15N2,13C

CAS Number 1217746-03-6[1]

Molecular Formula C₇¹³CH₁₁N₂¹⁵N O₃S

Molecular Weight 232.24 g/mol [1]

Appearance Off-White to Pale Yellow Solid

Storage Conditions 2-8°C, Refrigerator, Under Inert Atmosphere

Physicochemical and Spectroscopic Data
Detailed analytical data is critical for the accurate use of Lamivudine-15N2,13C as an internal

standard. The following tables summarize key physicochemical and spectroscopic properties.

While specific supplier data may vary, this represents typical values.

Table 2: Physicochemical Properties

Property Value

Purity ≥98%

Melting Point Not readily available

Solubility Soluble in DMSO and Methanol

Isotopic Enrichment >99% for each labeled atom

Table 3: Spectroscopic Data

While specific spectra for Lamivudine-15N2,13C are not widely published, the following

provides an indication of expected spectral characteristics based on the unlabeled compound
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and the principles of isotopic labeling.

Technique Expected Observations

¹³C NMR

The signal for the labeled carbon atom (C2 of

the pyrimidinone ring) will exhibit a significant

increase in intensity and may show coupling to

the adjacent ¹⁵N atoms. Other carbon signals

will be comparable to unlabeled Lamivudine.

¹⁵N NMR

Two distinct signals corresponding to the two

labeled nitrogen atoms in the pyrimidinone ring

(N1 and N3) are expected.

FT-IR

The IR spectrum is expected to be very similar

to that of unlabeled Lamivudine. Key peaks for

the unlabeled compound include those for N-H,

O-H, C=O, and C-O stretching. For example,

characteristic peaks for the carbonyl group are

observed around 1650 cm⁻¹, and bands for

amino and hydroxyl groups are seen between

3200 and 3350 cm⁻¹[2][3].

Mass Spectrometry

The molecular ion peak will be observed at m/z

corresponding to the isotopically labeled

molecular weight (e.g., [M+H]⁺ at approx.

233.06). Fragmentation patterns will be similar

to unlabeled Lamivudine but with mass shifts in

fragments containing the isotopic labels.

Experimental Protocols: Application as an Internal
Standard
Lamivudine-15N2,13C is predominantly used as an internal standard in the quantification of

Lamivudine in biological samples (e.g., plasma, serum) by liquid chromatography-tandem mass

spectrometry (LC-MS/MS). This is a critical application in pharmacokinetic studies, therapeutic

drug monitoring, and bioequivalence studies.
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General Bioanalytical Method Using LC-MS/MS
The following is a generalized protocol for the quantification of Lamivudine in human plasma.

Specific parameters should be optimized for the instrumentation and matrix used.

1. Preparation of Stock and Working Solutions:

Prepare a stock solution of Lamivudine-15N2,13C (internal standard, IS) in a suitable
solvent (e.g., methanol) at a concentration of 1 mg/mL.
Prepare a series of working solutions by diluting the stock solution to the desired
concentrations for spiking into calibration standards and quality control (QC) samples.

2. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add a fixed
amount of the IS working solution.
Add a protein precipitation agent (e.g., 300 µL of acetonitrile or methanol).
Vortex the mixture for 1-2 minutes to ensure complete protein precipitation.
Centrifuge the samples at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the
precipitated proteins.
Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

Liquid Chromatography (LC):
Column: A reverse-phase C18 column is typically used.
Mobile Phase: A gradient of an aqueous phase (e.g., water with 0.1% formic acid) and an
organic phase (e.g., acetonitrile or methanol with 0.1% formic acid).
Flow Rate: Optimized for the column dimensions (e.g., 0.5 mL/min).
Injection Volume: Typically 5-10 µL.
Mass Spectrometry (MS/MS):
Ionization Mode: Electrospray Ionization (ESI) in positive mode.
Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions
for both Lamivudine and Lamivudine-15N2,13C.
Lamivudine: e.g., m/z 230.1 → 112.1
Lamivudine-15N2,13C: e.g., m/z 233.1 → 115.1
Optimize MS parameters such as declustering potential, collision energy, and cell exit
potential for maximum signal intensity.
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4. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the nominal concentration of the calibration standards.
Use the calibration curve to determine the concentration of Lamivudine in the unknown
samples.

Signaling Pathways and Experimental Workflows
The primary utility of Lamivudine-15N2,13C is within the workflow of bioanalytical assays. The

following diagram illustrates a typical workflow for the quantification of Lamivudine in plasma

samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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